Cas no 2034302-32-2 (1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea)

• Product name: 1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea
• CAS No: 2034302-32-2
• MF: C₂₀H₃₁N₃O₃S
• MW: 393.543443918228
• CID: 5551921
• PubChem ID: 91814319

1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea Chemical and Physical Properties

Names and Identifiers

• AKOS025316039
• F6454-3095
• 2034302-32-2
• 1-(2,3-dimethoxyphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl]methyl]urea
• 1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea
• 3-(2,3-dimethoxyphenyl)-1-{[1-(thian-4-yl)piperidin-4-yl]methyl}urea

• Inchi： 1S/C20H31N3O3S/c1-25-18-5-3-4-17(19(18)26-2)22-20(24)21-14-15-6-10-23(11-7-15)16-8-12-27-13-9-16/h3-5,15-16H,6-14H2,1-2H3,(H2,21,22,24)
• InChI Key： XRFJQASMSQFKSH-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CCC(CNC(NC2C=CC=C(C=2OC)OC)=O)CC1

Computed Properties

• Exact Mass: 393.20861303g/mol
• Monoisotopic Mass: 393.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea

Comprehensive Analysis of 1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea (CAS No. 2034302-32-2)

The compound 1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea (CAS No. 2034302-32-2) is a structurally complex urea derivative that has garnered significant interest in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a tetrahydro-2H-thiopyran-4-yl moiety and a dimethoxyphenyl group, positions it as a promising candidate for drug discovery. Researchers are particularly intrigued by its potential applications in modulating specific biological pathways, making it a focal point in the development of novel therapeutics.

In recent years, the demand for urea-based compounds has surged due to their versatility in medicinal chemistry. The incorporation of a piperidin-4-yl scaffold in 1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea enhances its binding affinity to various biological targets. This characteristic aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The compound's dimethoxyphenyl group further contributes to its pharmacokinetic properties, potentially improving bioavailability and metabolic stability.

The synthesis of 1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea involves multi-step organic reactions, including the formation of the tetrahydro-2H-thiopyran-4-yl ring and subsequent urea linkage. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methodologies are critical for ensuring the compound's suitability for preclinical studies, a topic frequently searched by chemists and pharmacologists.

One of the most searched questions in the field revolves around the biological activity of urea derivatives. Preliminary studies suggest that 1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea may exhibit inhibitory effects on specific enzymes or receptors, though detailed mechanistic insights remain under investigation. This aligns with the growing interest in small-molecule inhibitors as therapeutic agents, particularly in oncology and neurology. The compound's piperidin-4-ylmethyl moiety is hypothesized to play a key role in its interaction with target proteins.

From a commercial perspective, 1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea is available in limited quantities for research purposes. Its CAS No. 2034302-32-2 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Suppliers often highlight its high purity (>98%) and compatibility with standard laboratory protocols, addressing another common query among researchers.

Environmental and safety considerations are also paramount in the handling of this compound. While it is not classified as hazardous under current regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. This aspect is particularly relevant to laboratories adhering to green chemistry principles, a trending topic in scientific communities.

In summary, 1-(2,3-dimethoxyphenyl)-3-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)urea represents a fascinating intersection of synthetic chemistry and drug development. Its structural features, including the tetrahydro-2H-thiopyran-4-yl and dimethoxyphenyl groups, offer ample opportunities for further exploration. As research progresses, this compound may emerge as a valuable tool in addressing unmet medical needs, reinforcing its relevance in contemporary scientific discourse.